Cas no 7481-89-2 (Zalcitabine)

Zalcitabine structure

Product Name:Zalcitabine

CAS No:7481-89-2

MF:C₉H₁₃N₃O₃

MW:211.217821836472

MDL:MFCD00012188

CID:47505

PubChem ID:24278377

Update Time:2025-04-18

Zalcitabine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-1-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
- zalcitabine
- 4-AMINO-1-[(2R,5S)-5-(HYDROXYMETHYL)OXOLAN-2-YL]PYRIMIDIN-2-ONE
- 1-(2',3'-DIDEOXY-BETA-RIBOFURANOSYL)CYTOSINE
- dideoxycytidine
- DDC
- BETA-D-2',3'-DIDEOXYCYTIDINE
- 2’,3’-dideoxy-cytidin
- 2′,3′-Dideoxycytidine
- 2',3'-Dideoxycytidine
- 2',3-DIDEOXYCYTIDINE
- 2,3-DIDEOXYCYTIDINE
- [3H]-Zalcitabine
- 2',3'-Dideoxycytidinene
- Cytidine,2',3'-dideoxy
- ddC (Antiviral)
- ddCyd
- HIVID
- Zalcitibine
- Cytidine, 2',3'-dideoxy-
- C9H13N3O3
- 6L3XT8CB3I
- 1-(2,3-Dideoxy-beta-D-ribofuranosyl)cytosine
- WREGKURFCTUGRC-POYBYMJQSA-N
- 4-amino-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2(1H)
- 4-amino-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2(1H)-one
- DSSTox_CID_3747
- DSSTox_RI
- Hivid(TM)
- NCGC00090705-03
- ZALCITABINE (DIDEOXYCYTIDINE,DDC) [VANDF]
- SDCCGSBI-0050348.P002
- TimTec1_004969
- AC-824
- 2',3'-Dideoxycytidine, >=99.0% (HPLC)
- BSPBio_001253
- HMS1548B19
- NS00005543
- .beta.-D-DDC
- HSDB 7156
- MLS006011951
- bmse000712
- Ro-242027000/Ro-24-2027-000
- SR-01000075822-1
- EU-0100360
- NCGC00090705-25
- Zalcitabine, United States Pharmacopeia (USP) Reference Standard
- ddC & NP (from PHCA or HSA)
- BP-58631
- Ro 24-2027/000
- LP00360
- HMS2236N08
- MFCD00012188
- NC00300
- dideoxycytidine (DDC)
- ddC;Dideoxycytidine;2',3'-Dideoxycytidine
- PC-SOD & ddC
- 2', 3'-dideoxycytidine
- s1719
- 5-25-14-00313 (Beilstein Handbook Reference)
- Tox21_113491
- C76390
- 4-AMINO-1-[(2R,5S)-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1,2-DIHYDROPYRIMIDIN-2-ONE
- 2',3'-Dideoxycytidine & Interferon.alpha.
- MLS001424210
- ZALCITABINE [MART.]
- 2',3'-Dideoxycytidine & sCD4(soluble recombinant protein)
- J-700276
- KS-1130
- Prestwick1_001037
- NCGC00090705-02
- NCGC00259204-01
- Cytidine, 2',3'-dideoxy- & Interferon.alpha.
- EN300-120633
- NSC606170
- NCGC00090705-24
- 4-Amino-1-(5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidin-2-one
- Lecithinized superoxide dismutase & .beta.-D-2',3'-Dideoxycytidine
- 4-amino-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
- SRI-7707_17
- HMS3715O15
- HMS2090C12
- 2',3'-Dideoxycytidine, >=98% (HPLC)
- D3581
- NSC-759655
- NCGC00179242-01
- ddC & GM-CSF
- Zalcitabine [USAN:USP:INN:BAN]
- ZALCITABINE [IARC]
- NCGC00090705-09
- ZALCITABINE [INN]
- Pharmakon1600-01502360
- NCGC00090705-07
- Hivid (TN)
- CCRIS 692
- AKOS015894505
- SRI-7707_15
- .beta.-D-2',3'-Dideoxycytidine & Granulocyte-macrophage colony-stimulating factor
- .beta.-D-2',3'-Dideoxycytidine
- HMS2098O15
- ddC & IFN.alpha.
- UPCMLD-DP115:001
- D00412
- ZALCITABINE [MI]
- NCGC00090705-10
- NCGC00090705-13
- D 5782
- ZALCITABINE [WHO-DD]
- 7481-89-2
- BPBio1_001378
- ddC & Interferon.alpha.
- Tox21_113491_1
- ZALCITABINE [HSDB]
- NCGC00090705-11
- NCGC00090705-08
- SPBio_003104
- Tox21_303169
- BD164564
- BDBM50145605
- ZALCITABINE [VANDF]
- SW197364-4
- NCGC00090705-05
- CHEBI:10101
- Q2344582
- BCP13878
- SMR000058253
- Zalcitabine (dideoxycytidine,ddc)
- CCG-101050
- Prestwick0_001037
- CAS-7481-89-2
- C07207
- SR-01000736919
- SCHEMBL3598
- SR-01000075822
- Cytidine, 2',3'-dideoxy- & Colony-stimulating factor
- GTPL4828
- Tox21_500360
- NSC759655
- MLS000069636
- ZALCITABINE [USP-RS]
- ZALCITABINE [USAN]
- DDC (DDC)
- MLS000759540
- AKOS015854844
- Ro-242027000
- Interferon AD + ddC
- Ro-24-2027/000
- NCGC00261045-01
- ZALCITABINE [ORANGE BOOK]
- Prestwick2_001037
- A838234
- Zalcitabine, 2'3'-Dideoxycytidine
- 2',3'-Dideoxycytidine;ddC;Dideoxycytidine
- ZALCITABINE [JAN]
- HMS1571O15
- Lopac0_000360
- BRN 0654956
- Tox21_201655
- SRI-7707
- NCGC00090705-15
- Zalcitabine- Bio-X
- DTXCID703747
- NCGC00090705-06
- NCGC00257202-01
- NSC-606170
- Ro-24-2027000
- DB00943
- 3'-Azido-3'-deoxythymidine/2',3'-Dideoxycytidine
- Z1550648753
- HY-17392
- NSC 606170
- DS-4152 & ddC
- ZALCITABINE [USP IMPURITY]
- SRI-7707-13
- SR-01000736919-5
- DTXSID0023747
- HMS2051H18
- ddC & sCD4
- Prestwick3_001037
- HMS3261G21
- CHEMBL853
- SRI-7707-14
- CS-1110
- NCGC00090705-01
- Q-201941
- MLS001055363
- UNII-6L3XT8CB3I
- Zalcitabine (JAN/USP/INN)
- UPCMLD-DP115
- Zalcitabine?
- DB-019728
- BRD-K85925969-001-16-6
- BRD-K85925969-001-17-4
- Zalcitabine
- MDL： MFCD00012188
- Inchi： 1S/C9H13N3O3/c10-7-3-4-12(9(14)11-7)8-2-1-6(5-13)15-8/h3-4,6,8,13H,1-2,5H2,(H2,10,11,14)/t6-,8+/m0/s1
- InChI Key： WREGKURFCTUGRC-POYBYMJQSA-N
- SMILES： O1[C@H](CO)CC[C@@H]1N1C(N=C(C=C1)N)=O
- BRN： 0654956

Computed Properties

Exact Mass: 211.09600
Monoisotopic Mass: 211.095691
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -1.3
Topological Polar Surface Area: 88.2

Experimental Properties

Color/Form: Not available
Density: 1.2605 (rough estimate)
Melting Point: 217-218 °C (lit.)
Boiling Point: 350.9°C (rough estimate)
Flash Point: 204.8±31.5 °C
Refractive Index: 78 ° (C=0.5, H2O)
Water Partition Coefficient: 5-10 g/100 mL at 19 ºC
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
PSA: 90.37000
LogP: 0.07660
Solubility: Not available
Merck: 14,10109
Specific Rotation: 90° (c=0.5,in H2O)

Zalcitabine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H351
Warning Statement： P281
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 40
Safety Instruction： S22-S36
FLUKA BRAND F CODES：10-23
RTECS：HA3870000
Hazardous Material Identification：
Risk Phrases：R40
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Safety Term：S22;S36

Zalcitabine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Zalcitabine Pricemore >>

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MedChemExpress	HY-17392-10mM*1mLinDMSO	Zalcitabine	7481-89-2	99.81%	10mM*1mLinDMSO	￥500	2022-05-18
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MedChemExpress	HY-17392-100mg	Zalcitabine	7481-89-2	99.37%	100mg	￥660	2025-04-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	D5782-100MG	Zalcitabine	7481-89-2		100mg	¥2317	2023-09-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	D5782-250MG	Zalcitabine	7481-89-2		250mg	¥5102.7	2023-09-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	D5782-500MG	Zalcitabine	7481-89-2		500mg	¥9281.85	2023-09-26
DC Chemicals	DC22348-100 mg	Zalcitabine	7481-89-2	>98%	100mg	$70.0	2022-02-28
DC Chemicals	DC22348-250 mg	Zalcitabine	7481-89-2	>98%	250mg	$140.0	2022-02-28
DC Chemicals	DC22348-1 g	Zalcitabine	7481-89-2	>98%	1g	$280.0	2022-02-28
S e l l e c k ZHONG GUO	S1719-10mM (1mL in DMSO)	Zalcitabine	7481-89-2	99.95%	10mM (1mL in DMSO)	¥979.06	2023-09-15

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5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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Cas no 7481-89-2 (Zalcitabine)

Zalcitabine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Zalcitabine Security Information

Zalcitabine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Zalcitabine Pricemore >>

Zalcitabine Related Literature

Related Categories

7481-89-2 (Zalcitabine) Related Products